Cas no 1448052-58-1 (N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide)

• Product Name: N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide
• CAS No: 1448052-58-1
• MF: C₂₀H₁₉F₃N₂O₃
• MW: 392.371675729752
• CID: 6430917
• PubChem ID: 71788842
• Update Time: 2025-10-29

N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide
• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-[2-(trifluoromethyl)phenyl]oxamide
• N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-[2-(trifluoromethyl)phenyl]ethanediamide
• 1448052-58-1
• AKOS024538353
• N1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N2-(2-(trifluoromethyl)phenyl)oxalamide
• F6200-3876

• Inchi： 1S/C20H19F3N2O3/c21-20(22,23)15-8-4-5-9-16(15)25-18(27)17(26)24-12-19(28,14-10-11-14)13-6-2-1-3-7-13/h1-9,14,28H,10-12H2,(H,24,26)(H,25,27)
• InChI Key： CLIQZPXVCNLFBO-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(O)C1=CC=CC=C1)(=O)C(NC1=CC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 392.13477696g/mol
• Monoisotopic Mass: 392.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide

Introduction to N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide (CAS No. 1448052-58-1)

N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1448052-58-1, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents.

The molecular structure of this compound is characterized by the presence of several functional groups, including a cyclopropyl ring, a hydroxyl group, and a trifluoromethyl group. These features contribute to its distinct chemical properties and make it a subject of interest for researchers exploring novel pharmacophores. The N-(2-cyclopropyl-2-hydroxy-2-phenylethyl) moiety and the N-2-(trifluoromethyl)phenyl part of the molecule are particularly noteworthy, as they suggest potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of drugs that incorporate fluorinated aromatic rings, such as the trifluoromethyl group found in this compound. Fluorine atoms are known to enhance metabolic stability, binding affinity, and overall bioavailability of pharmaceuticals. The presence of this group in N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide suggests that it may exhibit improved pharmacokinetic properties compared to its non-fluorinated counterparts.

The hydroxyl group within the cyclopropyl moiety adds another layer of complexity to the compound's behavior. Hydroxyl groups are often involved in hydrogen bonding interactions, which can play a crucial role in determining the compound's solubility, binding affinity, and overall biological activity. The combination of these functional groups makes N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide a fascinating molecule to study in terms of its potential applications in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interaction patterns that could be exploited for therapeutic intervention. For instance, studies have suggested that the cyclopropyl ring and the hydroxyl group may interact with specific amino acid residues in target proteins, leading to modulatory effects on cellular processes.

The trifluoromethyl group, on the other hand, has been shown to influence the electronic properties of adjacent atoms, thereby affecting the compound's reactivity and binding interactions. This feature makes it particularly valuable for designing molecules with enhanced binding affinity and selectivity. In addition, the presence of two amide groups in the structure suggests potential applications in peptidomimetics and other protein-targeting strategies.

Current research in this area is focused on exploring the potential therapeutic applications of N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide. Preliminary studies have indicated that this compound may exhibit anti-inflammatory, anticancer, and antimicrobial properties. These findings are particularly exciting given the increasing demand for novel therapeutics that can address unmet medical needs.

The anti-inflammatory potential of this compound is attributed to its ability to modulate key signaling pathways involved in inflammation. By interacting with specific enzymes and receptors, it may help reduce inflammation without causing significant side effects. Similarly, its anticancer properties are thought to stem from its ability to inhibit proliferation and induce apoptosis in cancer cells. These effects are believed to be mediated through interactions with critical cellular targets such as kinases and transcription factors.

Furthermore, preliminary antimicrobial studies have shown that N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide can effectively inhibit the growth of various bacterial and fungal species. This finding is particularly relevant given the rise of antibiotic-resistant strains and the need for new antimicrobial agents. The mechanism behind this effect is thought to involve disruption of essential cellular processes such as DNA replication and energy metabolism.

Given these promising findings, N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide represents a valuable candidate for further investigation in preclinical studies. These studies will be crucial for elucidating its mechanism of action, assessing its safety profile, and determining its potential as a lead compound for drug development.

In conclusion, N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N-2-(trifluoromethyl)phenylethanediamide (CAS No. 1448052-58-1) is a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of functional groups, including a cyclopropyl ring, a hydroxyl group, and a trifluoromethyl group, makes it an attractive candidate for further research in drug discovery. Preliminary studies suggest that it may exhibit anti-inflammatory, anticancer, and antimicrobial properties, making it a promising lead compound for developing new treatments.